Cas no 164330-69-2 (1-(2-Amino-5-methylphenyl)-5-methyl-ethyl-ester-1H-Imidazole-4-carboxylic Acid)

• Product Name: 1-(2-Amino-5-methylphenyl)-5-methyl-ethyl-ester-1H-Imidazole-4-carboxylic Acid
• CAS No: 164330-69-2
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• MDL: MFCD13248585
• CID: 98131
• PubChem ID: 46735177
• Update Time: 2025-05-25

1-(2-Amino-5-methylphenyl)-5-methyl-ethyl-ester-1H-Imidazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid, 1-(2-amino-5-methylphenyl)-5-methyl-, ethyl ester
• ethyl 1-(2-amino-5-methylphenyl)-5-methyl-1H-imidazole-4-carboxylate
• 1H-imidaz<wbr>
• LogP
• ethyl 1-(2-amino-5-methylphenyl)-5-methyl-1H- imidazole -4- carboxylate
• 1H-Imidazole-4-carboxylic acid, 1-(2-amino-5-methylphenyl)-5-methyl-, ethyl ester
• BCP14273
• 1H-IMidazole-4-carboxylic acid,1-(2-aMino-5-Methylphenyl)-5-Methyl-,ethyl ester
• A21138
• ethyl 1-(2-amino-5-methylphenyl)-5-methylimidazole-4-carboxylate
• CS-13610
• CS-M2030
• FT-0755895
• ethyl1-(2-amino-5-methylphenyl)-5-methyl-1H-imidazole-4-carboxylate
• 164330-69-2
• 1H-Imidazole-4-carboxylicacid,1-(2-amino-5-methylphenyl)-5-methyl-,ethyl ester
• AKOS015900725
• DB-014774
• 1-(2-Amino-5-methylphenyl)-5-methyl-ethyl-ester-1H-Imidazole-4-carboxylic Acid

• MDL： MFCD13248585
• Inchi： 1S/C14H17N3O2/c1-4-19-14(18)13-10(3)17(8-16-13)12-7-9(2)5-6-11(12)15/h5-8H,4,15H2,1-3H3
• InChI Key： LGQOIBVVNHVTET-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)N(C=N1)C1C=C(C)C=CC=1N)=O

Computed Properties

• Exact Mass: 259.13200
• Monoisotopic Mass: 259.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 2.3

Experimental Properties

• Density: 1.2
• Boiling Point: 442.1°C at 760 mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.592
• PSA: 70.14000
• LogP: 2.82920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-Amino-5-methylphenyl)-5-methyl-ethyl-ester-1H-Imidazole-4-carboxylic Acid

Comprehensive Analysis of 1-(2-Amino-5-methylphenyl)-5-methyl-ethyl-ester-1H-Imidazole-4-carboxylic Acid (CAS 164330-69-2)

The compound 1-(2-Amino-5-methylphenyl)-5-methyl-ethyl-ester-1H-Imidazole-4-carboxylic Acid (CAS 164330-69-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structural features, including an imidazole ring and an ester functional group, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for imidazole derivatives has surged due to their versatility in medicinal chemistry. The 1H-Imidazole-4-carboxylic Acid scaffold, as seen in this compound, is known for its bioactivity, often linked to anti-inflammatory and antimicrobial properties. This has led to a spike in searches for "imidazole-based drug candidates" and "CAS 164330-69-2 applications," reflecting the growing curiosity among scientists and industry professionals.

The ethyl-ester moiety in this molecule enhances its lipophilicity, which is critical for improving drug bioavailability. This characteristic aligns with current trends in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles of lead compounds. Discussions on platforms like PubMed and ResearchGate frequently highlight the importance of ester derivatives in prodrug design, further elevating the relevance of CAS 164330-69-2.

From a synthetic perspective, the 2-Amino-5-methylphenyl group introduces opportunities for further functionalization, enabling the creation of analogs with tailored properties. This adaptability is particularly valuable in high-throughput screening campaigns, where minor structural changes can yield significant differences in activity. Queries such as "synthesis of 1H-imidazole-4-carboxylic acid derivatives" and "structure-activity relationship of CAS 164330-69-2" are common in academic and industrial research databases.

Environmental and green chemistry considerations also play a role in the compound's appeal. With stricter regulations on solvent use and waste management, researchers are investigating eco-friendly routes to synthesize imidazole esters. The compound's potential for biodegradability and low toxicity, as suggested by preliminary studies, positions it favorably in sustainable drug development initiatives.

In summary, 1-(2-Amino-5-methylphenyl)-5-methyl-ethyl-ester-1H-Imidazole-4-carboxylic Acid (CAS 164330-69-2) represents a promising candidate for multifunctional applications. Its chemical attributes resonate with contemporary priorities in precision medicine, green synthesis, and molecular innovation, making it a focal point for future scientific exploration.